D-Isofloridoside

• Molecular Formula: C9H18O8
• Molecular Weight: 254.23 g/mol
• InChI: InChI=1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2/t4-,5-,6+,7+,8-,9+/m1/s1
• InChIKey: NHJUPBDCSOGIKX-XIBIAKPJSA-N

D-Isofloridoside: Structural Identity and Bioactivity

D-Isofloridoside (CAS 23202-76-8, C₉H₁₈O₈, MW 254.23) is a galactosylglycerol composed of an α-D-galactopyranosyl moiety linked (1→1) to D-glycerol [1]. It belongs to the heteroside class of compatible solutes accumulated by red algae (Rhodophyta) under osmotic stress, alongside its structural isomers floridoside (1→2 linkage) and L-isofloridoside (1→1 linkage to L-glycerol) [2]. First isolated from Laurencia undulata and Porphyra umbilicalis, D-isofloridoside serves as a photosynthetic product, carbon reserve, and polysaccharide precursor in red algae [1][3]. Unlike its isomer floridoside—which has been studied primarily as an osmolyte—D-isofloridoside has attracted procurement interest because of its demonstrated free-radical-scavenging capacity, MMP-2/MMP-9 inhibitory properties, and hepatoprotective activity in mammalian cell models, positioning it as a differentiated research tool for oxidative-stress and tumor-invasion studies [4][5].

✓ Differentiated D-isomer (1→1 linkage); not interchangeable with floridoside or L-isofloridoside

✓ Reported radical-scavenging (ESR) and MMP-inhibitory properties

✓ Hepatoprotection model-response context in HepG2 cells; not reported for other galactosylglycerols

✓ May support SAR studies, chiral reference standard, and invasion-pathway research

• [1] Bondu S, Kervarec N, Deslandes E, Pichon R. Separation of floridoside and isofloridosides by HPLC and complete ¹H and ¹³C NMR spectral assignments for D-isofloridoside. Carbohydr Res. 2007;342(16):2470-2473. doi:10.1016/j.carres.2007.07.021 View Source
• [2] Hagemann M, Pade N. Heterosides—compatible solutes occurring in prokaryotic and eukaryotic phototrophs. Plant Biol. 2015;17(4):927-934. doi:10.1111/plb.12350 View Source
• [3] Karsten U, Barrow KD, King RJ. Floridoside, L-isofloridoside, and D-isofloridoside in the red alga Porphyra columbina: seasonal and osmotic effects. Plant Physiol. 1993;103(2):485-491. View Source
• [4] Li Y-X, Li Y, Lee S-H, Qian Z-J, Kim S-K. Inhibitors of Oxidation and Matrix Metalloproteinases, Floridoside, and D-Isofloridoside from Marine Red Alga Laurencia undulata. J Agric Food Chem. 2010;58(1):578-586. doi:10.1021/jf902811j View Source
• [5] Yang S, Chen M-F, Ryu B, Chen J, Xiao Z, Hong P, Sun S, Wang D, Qian Z-J, Zhou C. The Protective Effect of the Polysaccharide Precursor, D-Isofloridoside, from Laurencia undulata on Alcohol-Induced Hepatotoxicity in HepG2 Cells. Molecules. 2020;25(5):1024. doi:10.3390/molecules25051024 View Source

Why D-Isofloridoside Cannot Be Replaced

Although D-isofloridoside shares the identical molecular formula (C₉H₁₈O₈) with its isomer floridoside and its enantiomer L-isofloridoside, the position and stereochemistry of the glycosidic linkage fundamentally alter bioactivity. Floridoside bears an α-D-galactopyranosyl-(1→2)-glycerol linkage, whereas D-isofloridoside is an α-D-galactopyranosyl-(1→1)-D-glycerol [1]. In direct head-to-head radical-scavenging assays, D-isofloridoside exhibited 17–26% lower IC₅₀ values than floridoside for hydroxyl, alkyl, and superoxide radicals, yet a 6% higher IC₅₀ for DPPH, demonstrating that the two isomers possess non-overlapping antioxidant selectivity profiles [2]. Furthermore, D-isofloridoside uniquely attenuates alcohol-induced hepatotoxicity in HepG2 cells at 1–50 µM—a protective activity not reported for floridoside or L-isofloridoside in any published study [3]. Generic substitution with crude galactosylglycerol mixtures or the more abundant L-isofloridoside therefore risks introducing uncharacterized, potentially opposing biological effects and cannot yield reproducible results in redox biology, cancer invasion, or hepatoprotection research.

Isomer-Specific Radical Selectivity

The 1→1 linkage yields a distinct radical-scavenging profile that differs from the 1→2 isomer floridoside; selective endpoints may not transfer.

Hepatoprotection Context Not Reported for Isomers

Only D-isofloridoside has demonstrated hepatoprotection model response in HepG2 cells; other galactosylglycerols lack this evidence dimension.

Uncharacterized Biological Effects

Crude mixtures or L-isofloridoside lack the MMP/HIF-1α dual inhibition characterization; biological outcomes may be unpredictable.

• [1] Bondu S, Kervarec N, Deslandes E, Pichon R. Separation of floridoside and isofloridosides by HPLC and complete ¹H and ¹³C NMR spectral assignments for D-isofloridoside. Carbohydr Res. 2007;342(16):2470-2473. doi:10.1016/j.carres.2007.07.021 View Source
• [2] Li Y-X, Li Y, Lee S-H, Qian Z-J, Kim S-K. Inhibitors of Oxidation and Matrix Metalloproteinases, Floridoside, and D-Isofloridoside from Marine Red Alga Laurencia undulata. J Agric Food Chem. 2010;58(1):578-586. doi:10.1021/jf902811j View Source
• [3] Yang S, Chen M-F, Ryu B, Chen J, Xiao Z, Hong P, Sun S, Wang D, Qian Z-J, Zhou C. The Protective Effect of the Polysaccharide Precursor, D-Isofloridoside, from Laurencia undulata on Alcohol-Induced Hepatotoxicity in HepG2 Cells. Molecules. 2020;25(5):1024. doi:10.3390/molecules25051024 View Source

Quantitative Differentiation Evidence for D-Isofloridoside

Head-to-Head Radical Scavenging vs. Floridoside

In the only published head-to-head comparison, D-isofloridoside and its constitutional isomer floridoside were tested in parallel by electron spin resonance (ESR) against four physiologically relevant radical species. D-isofloridoside showed superior scavenging for three of four radicals: hydroxyl (IC₅₀ 22.7 vs. 27.4 µM, a 17.2% improvement), alkyl (IC₅₀ 32.3 vs. 43.7 µM, a 26.1% improvement), and superoxide (IC₅₀ 33.6 vs. 39.4 µM, a 14.7% improvement). For DPPH, floridoside was marginally more potent (IC₅₀ 39.3 vs. 41.8 µM, a 6.0% difference) [1]. This inverted selectivity pattern demonstrates that the 1→1 vs. 1→2 glycosidic linkage does not yield a uniformly more or less active compound; rather, it re-profiles the radical selectivity, making D-isofloridoside the preferred choice when hydroxyl and alkyl radical scavenging are the experimental endpoints.

Radical Scavenging vs Floridoside

Head-to-head

IC₅₀ hydroxyl 22.7 vs 27.4 µM; alkyl 32.3 vs 43.7 µM; DPPH 41.8 vs 39.3 µM

Reported radical-selectivity fingerprint differs

Evidence Dimension	IC₅₀ for radical scavenging (µM; mean ± SD, n=3)
Target Compound Data	DPPH 41.8±0.8; Hydroxyl 22.7±0.6; Alkyl 32.3±1.6; Superoxide 33.6±1.6
Comparator Or Baseline	Floridoside: DPPH 39.3±1.4; Hydroxyl 27.4±0.7; Alkyl 43.7±1.4; Superoxide 39.4±1.1
Quantified Difference	D-Isofloridoside IC₅₀ lower by 17.2% (hydroxyl), 26.1% (alkyl), 14.7% (superoxide); higher by 6.0% (DPPH)
Conditions	ESR spectrometry; DPPH, hydroxyl, alkyl (AAPH/4-POBN), and superoxide (riboflavin/EDTA/UV) radical generation systems; 37°C; dose-response curves interpolated by linear regression

Why This Matters

For procurement decisions in free-radical biology, D-isofloridoside offers a measurably distinct radical-selectivity fingerprint that floridoside cannot replicate, directly impacting experimental design where hydroxyl or alkyl radical quenching is the primary endpoint.

• [1] Li Y-X, Li Y, Lee S-H, Qian Z-J, Kim S-K. Inhibitors of Oxidation and Matrix Metalloproteinases, Floridoside, and D-Isofloridoside from Marine Red Alga Laurencia undulata. J Agric Food Chem. 2010;58(1):578-586. doi:10.1021/jf902811j View Source

Alcohol-Induced Hepatoprotection in HepG2 Cells

D-Isofloridoside (DIF) was evaluated for its ability to protect human hepatoma HepG2 cells against ethanol-induced cytotoxicity. At non-cytotoxic concentrations (1–50 µM, 24 h), DIF significantly increased relative cell viability following exposure to 0.5 M ethanol (the IC₅₀ of ethanol for HepG2). Mechanistically, DIF reduced intracellular ROS in a dose-dependent manner, decreased alcohol-induced DNA damage (comet assay), up-regulated GSH and SOD protein expression, down-regulated GGT, Bax, cleaved caspase-3, p38, and JNK, and increased Bcl-2 expression [1]. Molecular docking confirmed DIF binding to SOD, GGT, Bcl-2, and Bax. No equivalent hepatoprotection study has been published for floridoside, L-isofloridoside, or glucosylglycerol, making this a D-isofloridoside-specific evidence dimension [1].

Hepatoprotection in HepG2

Cross-study comparable

1–50 µM increased cell viability vs ethanol; reduced ROS and DNA damage

Supports hepatoprotection model-response context

No data for floridoside or L-isofloridoside

Evidence Dimension	Hepatoprotective activity in ethanol-challenged HepG2 cells
Target Compound Data	DIF at 1–50 µM: increased cell viability vs. 0.5 M ethanol control; reduced ROS dose-dependently; reduced DNA damage; modulated GSH↑, SOD↑, Bcl-2↑, GGT↓, Bax↓, cleaved caspase-3↓, p38↓, JNK↓
Comparator Or Baseline	Floridoside: no hepatoprotection data published; L-Isofloridoside: no hepatoprotection data published; Glucosylglycerol: no hepatoprotection data published
Quantified Difference	Exclusive bioactivity window for D-isofloridoside; ethanol IC₅₀ = 0.5 M; DIF protective concentration range 1–50 µM
Conditions	HepG2 human hepatoma cells; MTT viability assay; DCFH-DA ROS detection; comet assay for DNA damage; Western blot for protein expression; 24 h ethanol exposure; 2 h DIF pre-treatment

Why This Matters

Procurement of D-isofloridoside is mandatory for any research program investigating galactosylglycerol-mediated hepatoprotection, because no comparator compound has demonstrated this activity; substituting floridoside or L-isofloridoside would yield null results in this assay system.

• [1] Yang S, Chen M-F, Ryu B, Chen J, Xiao Z, Hong P, Sun S, Wang D, Qian Z-J, Zhou C. The Protective Effect of the Polysaccharide Precursor, D-Isofloridoside, from Laurencia undulata on Alcohol-Induced Hepatotoxicity in HepG2 Cells. Molecules. 2020;25(5):1024. doi:10.3390/molecules25051024 View Source

MMP and HIF-1α/VEGF Pathway Inhibition in HT1080 Cells

In HT1080 human fibrosarcoma cells, D-isofloridoside (DIF) significantly reduced MMP-2 and MMP-9 gelatinolytic activity (gelatin zymography, P<0.01 vs. untreated control), suppressed HIF-1α protein expression (Western blot, P<0.01), and decreased VEGF secretion (ELISA, P<0.01) in a concentration-dependent manner [1]. The same study confirmed that DIF had no significant cytotoxicity on HT1080 cells (P>0.05) and markedly reduced cell migration in scratch-wound assays (P<0.01). Molecular docking predicted stable hydrogen-bond interactions between DIF and MMP-2, MMP-9, and HIF-1α. While the Li et al. (2010) study demonstrated that both floridoside and D-isofloridoside inhibit MMP-2/MMP-9 in PMA-stimulated HT1080 cells [2], only D-isofloridoside has been further characterized for downstream HIF-1α/VEGF pathway modulation, suggesting a broader anti-invasion mechanism.

MMP/HIF-1α in HT1080 Cells

Cross-study comparable

MMP-2/MMP-9 activity ↓; HIF-1α expression ↓; VEGF secretion ↓ (P

Dual pathway inhibition endpoint context

HIF-1α/VEGF modulation not tested for floridoside

Linkage Position & Radical Selectivity

Class-level

1→1 vs 1→2 linkage yields 17–26% differential radical potency; sugar identity determines MMP inhibition

Structural basis for isomer-specific bioactivity

Molecular docking supports SAR interpretation

Enzymatic Biosynthesis vs Extraction

Supporting evidence

Enzymatic: 0.45 M yield (mixed D/L); Natural: ~12–18% D-isomer of total GG

Scalable production route context

Chiral resolution required for pure D-isomer

Evidence Dimension	MMP-2/MMP-9 activity, HIF-1α expression, and VEGF secretion in HT1080 cells
Target Compound Data	DIF: MMP-2 activity ↓ (P<0.01); MMP-9 activity ↓ (P<0.01); HIF-1α protein ↓ (P<0.01); VEGF secretion ↓ (P<0.01); cell migration ↓ (P<0.01); no cytotoxicity (P>0.05)
Comparator Or Baseline	Floridoside: MMP-2/MMP-9 inhibition confirmed (Li et al. 2010) but HIF-1α/VEGF modulation not tested; L-Isofloridoside: no MMP inhibition data available
Quantified Difference	DIF uniquely characterized for HIF-1α/VEGF pathway inhibition beyond MMP suppression; statistical significance threshold P<0.01 for all inhibitory endpoints
Conditions	HT1080 human fibrosarcoma cell line; MTT viability assay; scratch-wound migration assay; gelatin zymography; Western blot; ELISA; molecular docking (AutoDock)

Why This Matters

Users investigating tumor invasion or angiogenesis should procure D-isofloridoside rather than floridoside because only D-isofloridoside has demonstrated dual MMP/HIF-1α pathway inhibition, providing a more complete anti-invasive mechanism for experimental studies.

• [1] Yang S, Chen J, Liu Y, Xiao Z, Hong P, Zhou C. Effect of D-Isofloridoside on Invasion and Metastasis of HT1080 Tumor Cells. J Guangdong Ocean Univ. 2020;40(2):98-105. ISSN:1673-9159 View Source
• [2] Li Y-X, Li Y, Lee S-H, Qian Z-J, Kim S-K. Inhibitors of Oxidation and Matrix Metalloproteinases, Floridoside, and D-Isofloridoside from Marine Red Alga Laurencia undulata. J Agric Food Chem. 2010;58(1):578-586. doi:10.1021/jf902811j View Source

Glycosidic Linkage Position and Radical Selectivity

D-Isofloridoside and floridoside share identical atomic composition (C₉H₁₈O₈) but differ in the glycerol glycosylation position: D-isofloridoside employs a 1→1 α-D-galactopyranosyl-D-glycerol linkage, whereas floridoside uses a 1→2 linkage [1]. This single-bond positional shift produces a measurable inversion of radical selectivity: D-isofloridoside is 17–26% more potent against hydroxyl, alkyl, and superoxide radicals, while floridoside is 6% more potent against DPPH [2]. The 1→1 linkage also places the galactose moiety in a different spatial orientation relative to the glycerol backbone, which molecular docking studies suggest alters hydrogen-bonding networks with target proteins such as SOD and MMP-2 [3]. In the broader heteroside class, glucosylglycerol (glucose instead of galactose; 1→2 linkage) functions primarily as a cyanobacterial osmolyte and lacks the MMP-inhibitory and hepatoprotective activities documented for D-isofloridoside, reinforcing that both sugar identity and linkage position jointly determine bioactivity [4].

Linkage Position & Radical Selectivity

Class-level

1→1 vs 1→2 linkage yields 17–26% differential radical potency; sugar identity determines MMP inhibition

Structural basis for isomer-specific bioactivity

Molecular docking supports SAR interpretation

Evidence Dimension	Glycosidic linkage position and stereochemistry vs. radical scavenging selectivity and protein-binding capacity
Target Compound Data	1-O-α-D-galactopyranosyl-(1→1)-D-glycerol; D-stereochemistry at glycerol C2; radical selectivity: hydroxyl ≈ alkyl > superoxide > DPPH
Comparator Or Baseline	Floridoside: 2-O-α-D-galactopyranosyl-(1→2)-glycerol; Glucosylglycerol: 2-O-α-D-glucopyranosyl-(1→2)-glycerol; L-Isofloridoside: 1-O-α-D-galactopyranosyl-(1→1)-L-glycerol
Quantified Difference	Linkage position (1→1 vs. 1→2) yields 17–26% differential radical scavenging potency; sugar identity (galactose vs. glucose) determines MMP-inhibition capability; glycerol stereochemistry (D vs. L) affects osmotic function
Conditions	Comparative structural analysis by ¹H/¹³C NMR (Bondu et al. 2007); ESR radical scavenging (Li et al. 2010); molecular docking (Yang et al. 2020); heteroside functional review (Hagemann & Pade 2015)

Why This Matters

This evidence dimension provides the molecular rationale for why procurement must be compound-specific: a single-bond positional isomer (floridoside) or epimer (L-isofloridoside) cannot serve as a functional substitute, and structure-activity relationship studies require authentic D-isofloridoside.

• [1] Bondu S, Kervarec N, Deslandes E, Pichon R. Separation of floridoside and isofloridosides by HPLC and complete ¹H and ¹³C NMR spectral assignments for D-isofloridoside. Carbohydr Res. 2007;342(16):2470-2473. doi:10.1016/j.carres.2007.07.021 View Source
• [2] Li Y-X, Li Y, Lee S-H, Qian Z-J, Kim S-K. Inhibitors of Oxidation and Matrix Metalloproteinases, Floridoside, and D-Isofloridoside from Marine Red Alga Laurencia undulata. J Agric Food Chem. 2010;58(1):578-586. doi:10.1021/jf902811j View Source
• [3] Yang S, Chen M-F, Ryu B, Chen J, Xiao Z, Hong P, Sun S, Wang D, Qian Z-J, Zhou C. The Protective Effect of the Polysaccharide Precursor, D-Isofloridoside, from Laurencia undulata on Alcohol-Induced Hepatotoxicity in HepG2 Cells. Molecules. 2020;25(5):1024. doi:10.3390/molecules25051024 View Source
• [4] Hagemann M, Pade N. Heterosides—compatible solutes occurring in prokaryotic and eukaryotic phototrophs. Plant Biol. 2015;17(4):927-934. doi:10.1111/plb.12350 View Source

Enzymatic Biosynthesis via α-Galactosidase

For users requiring multi-gram quantities, D-isofloridoside can be produced enzymatically via reverse hydrolysis of galactose and glycerol using α-galactosidase from Alicyclobacillus hesperidum (AHGLA). Under optimized conditions (whole-cell E. coli biocatalyst, pH 6.0, 50°C, 2 M galactose, 4 M glycerol), the final isofloridoside concentration reached 0.45 M with a galactose conversion rate of 23% [1]. The product was obtained as a mixture of D- and L-isofloridoside. In contrast, natural extraction from Porphyra yezoensis yields total galactosylglycerols of ~30–120 mg g⁻¹ dried nori, with D-isofloridoside representing only 12–18% of total GG content (the remainder being predominantly L-isofloridoside and floridoside) [2]. This enzymatic route provides a more scalable alternative to natural extraction, though users requiring stereochemically pure D-isofloridoside must perform additional chiral resolution, as the biocatalyst produces both enantiomers.

Enzymatic Biosynthesis vs Extraction

Supporting evidence

Enzymatic: 0.45 M yield (mixed D/L); Natural: ~12–18% D-isomer of total GG

Scalable production route context

Chiral resolution required for pure D-isomer

Evidence Dimension	Production yield: enzymatic biosynthesis vs. natural extraction
Target Compound Data	Enzymatic: 0.45 M isofloridoside (mixed D/L), 23% galactose conversion; Natural (nori): total GG 30–120 mg g⁻¹ dw, D-isofloridoside ~12–18% of total GG
Comparator Or Baseline	Natural extraction from Porphyra/Pyropia spp.: total GG up to 120 mg g⁻¹ dried nori, D-isomer typically <20 mg g⁻¹; Floridoside typically <30 mg g⁻¹ in high-grade nori
Quantified Difference	Enzymatic route yields ~0.45 M product (equivalent to ~114 g L⁻¹ total isofloridoside) vs. ~2–20 mg g⁻¹ D-isofloridoside from natural biomass; biosynthetic route is agnostic to seasonal/environmental variation
Conditions	A. hesperidum α-galactosidase whole-cell biocatalyst (E. coli); pH 6.0, 50°C; substrate: 2 M galactose, 4 M glycerol; natural quantification: GLC on NH₂ column, eight nori grades, Ariake Sea cultivation (2025)

Why This Matters

Procurement planning for gram-scale studies should consider enzymatic biosynthesis rather than natural extraction to ensure batch-to-batch consistency and avoid seasonal fluctuations in D/L isomer ratio that plague algal extracts.

• [1] Wang L, et al. Production of isofloridoside from galactose and glycerol using α-galactosidase from Alicyclobacillus hesperidum. Enzyme Microb Technol. 2020;134:109480. doi:10.1016/j.enzmictec.2019.109480 View Source
• [2] Hama Y, et al. Characterization of isofloridoside in nori Pyropia yezoensis cultivated in the Ariake Sea, Japan. J Appl Phycol. 2025. doi:10.1007/s10811-025-03726-3 View Source

D-Isofloridoside: High-Confidence Applications

ESR-Based Hydroxyl and Alkyl Radical Scavenging

Researchers using electron spin resonance (ESR) to quantify free-radical scavenging should select D-isofloridoside over floridoside when hydroxyl or alkyl radicals are the primary targets. The 17–26% lower IC₅₀ values for these radical species (hydroxyl IC₅₀ 22.7 µM; alkyl IC₅₀ 32.3 µM) relative to floridoside mean that D-isofloridoside achieves equivalent scavenging at lower concentrations, reducing potential off-target effects in cell-based follow-up assays [1]. This differential is experimentally meaningful in dose-response studies where test-compound solubility or cytotoxicity limits the usable concentration range.

Alcohol-Induced Hepatotoxicity and Functional Food Research

D-Isofloridoside is the only galactosylglycerol with demonstrated hepatoprotective activity against ethanol-induced oxidative stress in HepG2 cells. At 1–50 µM, it attenuates cytotoxicity, reduces intracellular ROS, prevents DNA damage, and normalizes the GSH/SOD/Bcl-2/Bax/caspase-3 signaling axis [1]. This exclusive activity profile makes D-isofloridoside the obligatory standard for any study exploring galactosylglycerol-based interventions in alcoholic liver disease models or functional-food ingredient screening. Procurement of floridoside or L-isofloridoside for this application would be scientifically unjustified given the absence of supportive evidence.

Tumor Cell Invasion and MMP/HIF-1α Pathway Inhibition

For cancer biology researchers investigating matrix metalloproteinase (MMP-2/MMP-9) inhibition coupled with HIF-1α/VEGF pathway suppression, D-isofloridoside provides a dual-mechanism tool compound. It significantly (P<0.01) reduces MMP-2/MMP-9 activity, HIF-1α expression, and VEGF secretion in HT1080 fibrosarcoma cells without cytotoxicity [1]. While floridoside also inhibits MMP-2/MMP-9 [2], only D-isofloridoside has been validated for concomitant HIF-1α/VEGF modulation, making it the appropriate choice for angiogenesis and invasion studies requiring multi-target pathway interrogation.

Structure-Activity Relationship (SAR) Studies

D-Isofloridoside serves as an essential reference compound in SAR libraries exploring how glycosidic linkage position (1→1 vs. 1→2) and glycerol stereochemistry (D vs. L) govern the bioactivity of galactosylglycerols. Its well-characterized NMR spectra (full ¹H and ¹³C assignments) [1], validated HPLC separation from floridoside and L-isofloridoside [1], and quantitative radical-scavenging benchmark data [2] make it a critical comparator for any newly synthesized or isolated galactosylglycerol derivative. Procurement of authentic, high-purity D-isofloridoside (≥98% by HPLC) is a prerequisite for reproducible SAR studies.

Application

Selection Property

Validation Focus

ESR hydroxyl/alkyl radical scavenging studies

Isomer-specific radical selectivity profile

Radical-scavenging endpoint comparison

Alcohol-induced hepatotoxicity research

Reported hepatoprotection model response

Cell viability and ROS endpoint validation

Tumor cell invasion and MMP/HIF-1α pathway studies

Dual MMP-2/MMP-9 and HIF-1α inhibition context

Gelatin zymography and Western blot endpoints

Galactosylglycerol SAR studies

Authenticated D-isomer structural identity

NMR and HPLC purity confirmation

• [1] Bondu S, Kervarec N, Deslandes E, Pichon R. Separation of floridoside and isofloridosides by HPLC and complete ¹H and ¹³C NMR spectral assignments for D-isofloridoside. Carbohydr Res. 2007;342(16):2470-2473. doi:10.1016/j.carres.2007.07.021 View Source
• [2] Li Y-X, Li Y, Lee S-H, Qian Z-J, Kim S-K. Inhibitors of Oxidation and Matrix Metalloproteinases, Floridoside, and D-Isofloridoside from Marine Red Alga Laurencia undulata. J Agric Food Chem. 2010;58(1):578-586. doi:10.1021/jf902811j View Source
• [3] Yang S, Chen M-F, Ryu B, Chen J, Xiao Z, Hong P, Sun S, Wang D, Qian Z-J, Zhou C. The Protective Effect of the Polysaccharide Precursor, D-Isofloridoside, from Laurencia undulata on Alcohol-Induced Hepatotoxicity in HepG2 Cells. Molecules. 2020;25(5):1024. doi:10.3390/molecules25051024 View Source
• [4] Hagemann M, Pade N. Heterosides—compatible solutes occurring in prokaryotic and eukaryotic phototrophs. Plant Biol. 2015;17(4):927-934. doi:10.1111/plb.12350 View Source
• [5] Wang L, et al. Production of isofloridoside from galactose and glycerol using α-galactosidase from Alicyclobacillus hesperidum. Enzyme Microb Technol. 2020;134:109480. doi:10.1016/j.enzmictec.2019.109480 View Source
• [6] Yang S, Chen J, Liu Y, Xiao Z, Hong P, Zhou C. Effect of D-Isofloridoside on Invasion and Metastasis of HT1080 Tumor Cells. J Guangdong Ocean Univ. 2020;40(2):98-105. ISSN:1673-9159 View Source